Journal Name:Journal of Cleaner Production
Journal ISSN:0959-6526
IF:11.072
Journal Website:http://www.elsevier.com/wps/find/journaldescription.cws_home/30440/description#description
Year of Origin:1993
Publisher:Elsevier Ltd
Number of Articles Per Year:3801
Publishing Cycle:Semimonthly
OA or Not:Not
CNC/AgNP hybrids as safer-by-design biocides in paints†
Journal of Cleaner Production ( IF 11.072 ) Pub Date: 2021-10-07 , DOI: 10.1039/D1EN00407G
In this work, biocidal paints are designed by a safer-by-design approach where an efficient antibacterial activity is provided by nanohybrids consisting of silver nanoparticles (AgNPs) nucleated on a bio-based substrate (cellulose nanocrystals, CNCs), to be included in an amount as low as possible and dispersed in an aqueous suspension. Three CNC/AgNP hybrids varying in CNC surface modifications are characterized in depth by transmission electron microscopy, atomic absorption spectroscopy and X-ray diffraction, and used in realistic paint formulations. The analysis of dry-film degradation followed by artificial weathering and mechanical solicitation (i.e., abrasion) reveals a reduced airborne emission of particles that could have harmful impact on human health and the environment. However life cycle assessment shows a weak beneficial impact due to the low amount compared to the paint manufacturing impact. Finally, the biocidal activity was clearly detected on dry paints using Bacillus Subtilis bacteria. It demonstrates that the resulting dry-state paints containing the AgNPs best dispersed and with the smallest size (i.e., 11 nm) show the strongest biocidal effect. This approach allows considerable reduction of the Ag amount to reach an antibacterial effect comparable to AgCl. Moreover, no specific toxicity is revealed and only biodegradable CNCs will persist in the environment at the end of the antimicrobial activity provided by AgNPs. The development of such CNC/AgNP hybrids, considering the overall life cycle of the material like paint, opens the road to the development of highly efficient and more eco-friendly materials.
Detail
Cellulose nanomaterials: life cycle risk assessment, and environmental health and safety roadmap
Journal of Cleaner Production ( IF 11.072 ) Pub Date: 2015-07-30 , DOI: 10.1039/C5EN00059A
Cellulose nanomaterials (CNs) derived from wood fibers are renewable materials with wide applicability for use in consumer products as bio-based composite materials and have the potential to replace petroleum-based materials in many existing and novel applications. Because their nanoscale features may impart novel chemical properties and behaviors, it is necessary to address the environmental and safety aspects of CNs to ensure safety in commercial applications, before wide introduction into society. NANO LCRA, a proposed life cycle risk assessment framework, was used for pre-commercial screening of selected applications of CN as a method for systematically identifying and assessing potential risks of CN from occupational, consumer and environmental exposures throughout the product life cycle. The analysis identifies potential exposure scenarios, evaluates toxicity and assesses the adequacy of available data to characterize risk, highlighting data needs and gaps that must be filled to reduce current uncertainty about CN safety. The analysis revealed that occupational inhalation exposure associated with handling CN as a dry powder was the highest priority data gap including the challenge of quantitative measurement for exposure assessment, followed by gaps in knowledge about the toxicity of CN in consumer use products, such as packaging, particularly for food contact. The NANO LCRA findings were then organized into a roadmap for filling key data gaps to allow safety and sustainability assessment that prioritizes data needs according to risk significance to ensure that uncertainty about the CN safety does not interfere with the commercialization of products to market.
Detail
Back cover
Journal of Cleaner Production ( IF 11.072 ) Pub Date: 2021-06-17 , DOI: 10.1039/D1EN90027G
A graphical abstract is available for this content
Detail
Cellulose nanocrystal/silver (CNC/Ag) thin-film nanocomposite nanofiltration membranes with multifunctional properties†
Journal of Cleaner Production ( IF 11.072 ) Pub Date: 2020-02-20 , DOI: 10.1039/C9EN01367A
The trade-off between membrane permeability and selectivity and membrane fouling, including both physical and bio-fouling, are major challenges that limit the practical application of nanofiltration (NF) membranes. In order to address these issues simultaneously, multifunctional membranes with maximized water permeability/salt selectivity and enhanced antifouling and antibacterial properties are desired. In this work, we prepare a novel multifunctional thin film nanocomposite (TFN) NF membrane by embedding cellulose nanocrystal/silver (CNC/Ag) nanocomposites into a polyamide layer. The CNC/Ag TFN NF membranes exhibit excellent properties by taking advantage of both CNCs, a highly hydrophilic, low-cost, bio-renewable, and environmentally friendly nanomaterial, and Ag nanoparticles, one of the most effective bactericidal materials. With the incorporation of only 0.01 wt% CNC/Ag nanocomposites, a high pure water permeability (25.4 L m−2 h−1 bar−) and a high rejection rate of Na2SO4 (99.1%) of the CNC/Ag TFN NF membrane can be achieved, respectively. Besides, the membrane also exhibits exceptional antifouling (flux recovery ratio reaches 92.6% for humic acid) and antibacterial performance (99.4% reduction of Escherichia coli viability). Ag+ leaching tests also demonstrate the good stability of Ag nanoparticles in the active thin-film layer of the CNC/Ag NF membranes. These findings have strong positive implications for the development of next-generation high performance NF membranes for water treatment.
Detail
Characterizing the phosphatase mimetic activity of cerium oxide nanoparticles and distinguishing its active site from that for catalase mimetic activity using anionic inhibitors†
Journal of Cleaner Production ( IF 11.072 ) Pub Date: 2017-07-12 , DOI: 10.1039/C7EN00394C
Cerium oxide nanoparticles (CeNPs) are potent reactive oxygen and nitrogen species scavengers and demonstrate beneficial antioxidant properties in both cell culture and animal studies. However, their environmental fate, particularly in animals, is still under investigation. Studies have shown that CeNPs at very high doses can be retained briefly in organs such as the liver and in the bone marrow. The interaction of these nanoparticles with their local environment plays a major role in their distribution and long-term stability. We have previously shown that CeNPs with a low 3+/4+ cerium oxidative state ratio exhibit both catalase and phosphatase mimetic activities. Here, we aimed at further characterizing the active site(s) involved in these catalytic activities using potentially inhibitory anions. Results indicated that tungstate and molybdate inhibited the phosphatase activity without altering the oxidative state of cerium atoms but were ineffective against catalase activity. This suggests that distinct chemistry and active sites are involved in these two catalytic activities. Additionally, it was observed that CeNPs in aqueous environments were more active, strongly suggesting that water plays an important role in the phosphatase activity. Given the abundance of phosphate and other metal anions in both tissues and the environment, studying the nature of catalytic activities of CeNPs and the surface chemistry involved will help us form a stronger understanding of their environmental fate and thus qualify their biomedical applications.
Detail
Can cerium oxide serve as a phosphodiesterase-mimetic nanozyme?†
Journal of Cleaner Production ( IF 11.072 ) Pub Date: 2019-10-22 , DOI: 10.1039/C9EN00815B
The enzyme-mimicking activities of nanocrystalline cerium oxide (nanoceria) are well recognized, and its ability to accelerate the dephosphorylation of simple organophosphates and energetically rich biomolecules such as adenosine triphosphate (ATP) has previously been proven. Here, we hypothesized that cerium oxide may also be effective in the cleavage of more-resistant phosphoester bonds, namely, those in 3′,5′-cyclic adenosine monophosphate (cAMP), which mimics the 3′–5′ phosphodiester bonds in nucleic acids well. The nanoceria-accelerated dephosphorylation of cAMP proceeds on the time scale of 102–103 min (compared with 106 years in the absence of cerium oxide) and is only slightly affected by pH. The dephosphorylation activity is highly specific to cerium oxide, as it was not observed with oxides of neighbouring lanthanides (La2O3, Pr6O11, and Nd2O3) or with other metal oxides. The nanoceria also decomposed the organophosphate pesticides parathion and paraoxon methyl and the chemical warfare agents soman and VX. A new model was proposed to describe the activation of dephosphorylation reactions in the presence of (nano)ceria. An unusual phosphatase-mimetic activity resulted from an interplay between properly arranged Ce3+ and Ce4+ cations and cerium-activated hydroxyl groups. The special structural motifs responsible for the phosphatase-mimetic activity are dynamically created and regenerated on the surface of cerium oxide thanks to the Ce3+/Ce4+ switching ability of cerium cations and a flexible oxygen-conducting structure of cerium oxide.
Detail
Carbon nanotubes-ferrite-manganese dioxide micromotors for advanced oxidation processes in water treatment†
Journal of Cleaner Production ( IF 11.072 ) Pub Date: 2018-11-07 , DOI: 10.1039/C8EN00824H
Multifunctional SW-Fe2O3/MnO2 tubular micromotors are used for ‘on-the-fly’ advanced water oxidation of industrial organic pollutants. Catalytic decomposition of H2O2 as an oxidation agent results in the production of oxygen bubbles and hydroxyl radicals for complete mineralization of model pollutants into CO2 and H2O. The carbon backbone with Fe2O3 nanoparticles results in a rough catalytic layer for increased speed (16-fold acceleration as compared with smooth counterparts) and a higher radical production rate. The micromotors can propel autonomously in complex wastewater samples (400 μm s−1, 2% H2O2) using a biocompatible surfactant and obviating the need for expensive Pt catalysts. Such self-propelled micromotors act as highly efficient dynamic oxidation platforms that offer significantly shorter and more efficient water treatment processes, reducing the use of chemical reagents. The effective operation of the SW-Fe2O3/MnO2 micromotors is illustrated towards the oxidative degradation of mg L−1 levels of Remazol Brilliant blue and 4-chlorophenol. Factors influencing the micromachine-enhanced oxidation protocol, such as the pH, navigation time and number of motors, have been investigated. High degradation rates of ∼80% are obtained for both pollutants following 60 min treatment of spiked wastewater samples at pH 4.0–5.0. The unique magnetic properties of the outer Fe2O3 layer allow the reusability of the micromotors and its convenient recovery and disposal after treatment. Such attractive performance holds considerable promise for its application in large scale water treatment systems and for a myriad of environmental, industrial and security defense fields.
Detail
Comment on “FeS colloids – formation and mobilization pathways in natural waters” by Noël et al., Environ. Sci. Nano, 2020, 7, 2102–2116
Journal of Cleaner Production ( IF 11.072 ) Pub Date: 2021-05-21 , DOI: 10.1039/D0EN00967A
In this comment, I am critically discussing observations made in the study by Noël et al. (2020) on the formation of FeS colloids (passing through 0.02 μm filters) during sulfidation of ferrihydrite at different S(−II)/Fe(III) ratios. The authors argue that at low ratios remarkably stable colloidal FeS clusters are forming that may be of paramount environmental relevance. Since the authors did only study the iron side of these colloids and not the sulfur side, I am proposing that there is quite some evidence from a series of studies performed in our group that these clusters may be precursors of pyrite (FeSx) or even nanopyrite (FeS2) but not FeS.
Detail
Contents list
Journal of Cleaner Production ( IF 11.072 ) Pub Date: , DOI: 10.1039/C8EN90031K
The first page of this article is displayed as the abstract.
Detail
Contents list
Journal of Cleaner Production ( IF 11.072 ) Pub Date: , DOI: 10.1039/C8EN90043D
The first page of this article is displayed as the abstract.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
环境科学与生态学1区 ENGINEERING, ENVIRONMENTAL 工程:环境2区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
29.10 150 Science Citation Index Expanded Not
Submission Guidelines
Journal Submission Website
http://ees.elsevier.com/jclepro/
Submission Guidelines
https://www.elsevier.com/journals/journal-of-cleaner-production/0959-6526/guide-for-authors
Reference Format
https://www.elsevier.com/journals/journal-of-cleaner-production/0959-6526/guide-for-authors
Collection Carrier
Original article Review article Technical note Conference Reports Book Reviews Letters to the Editor